Cas no 922499-09-0 (1,7-Octadiene-3,5-diol, 3,7-dimethyl-, (3S,5R)-)

• Product name: 1,7-Octadiene-3,5-diol, 3,7-dimethyl-, (3S,5R)-
• CAS No: 922499-09-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 740949
• PubChem ID: 71446515

1,7-Octadiene-3,5-diol, 3,7-dimethyl-, (3S,5R)- Chemical and Physical Properties

Names and Identifiers

• 1,7-Octadiene-3,5-diol, 3,7-dimethyl-, (3S,5R)-
• (3S,5R)-3,7-dimethylocta-1,7-diene-3,5-diol
• DTXSID30855000
• 922499-09-0

• Inchi： InChI=1S/C10H18O2/c1-5-10(4,12)7-9(11)6-8(2)3/h5,9,11-12H,1-2,6-7H2,3-4H3/t9-,10-/m1/s1
• InChI Key： KIPQPSQOSHQVHF-NXEZZACHSA-N
• SMILES： CC(=C)CC(CC(C)(C=C)O)O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų